1'-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4'-piperidine]
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Overview
Description
“1’-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4’-piperidine]” is a chemical compound with the molecular formula C17H22N2O3 . It’s a type of indole derivative, which are significant heterocyclic systems in natural products and drugs . Indoles play a main role in cell biology and have various biologically vital properties .
Molecular Structure Analysis
The molecular structure of this compound includes a spiro[indole-3,4’-piperidine] core, which is a prevalent moiety in selected alkaloids . The compound has an average mass of 302.368 Da and a monoisotopic mass of 302.163055 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3, a boiling point of 475.6±45.0 °C at 760 mmHg, and a flash point of 241.4±28.7 °C . It has 5 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 freely rotating bonds . Its polar surface area is 59 Å2, and it has a molar volume of 247.5±5.0 cm3 .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is utilized for its potential as a building block in the synthesis of various pharmacologically active molecules. Its structure, featuring a spiro arrangement of an indole and piperidine ring, is particularly interesting for creating compounds with CNS activity . The methoxy group and the Boc-protected amine offer points of functionalization, allowing for the generation of diverse derivatives with potential therapeutic benefits.
Organic Synthesis
As an intermediate in organic synthesis, this compound provides a versatile starting point for the construction of complex molecular architectures. Its rigid spirocyclic framework can be used to introduce chirality into synthetic pathways, which is crucial for the development of enantiomerically pure pharmaceuticals .
Pharmacology
In pharmacology, derivatives of this compound are explored for their bioactivity. Indole derivatives, in general, are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-HIV properties . This makes the compound a valuable tool for drug discovery and development programs.
Chemical Research
In chemical research, this compound’s stability and reactivity are subjects of study. Its ability to undergo various chemical transformations without compromising the integrity of the spirocyclic core is of particular interest. Researchers can modify the compound to study reaction mechanisms and develop new synthetic methodologies .
Biochemistry
Biochemically, the compound can be used to study enzyme-substrate interactions, particularly with enzymes that target indole or piperidine motifs. This can provide insights into enzyme specificity and aid in the design of enzyme inhibitors .
Future Directions
Indole derivatives, including “1’-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4’-piperidine]”, continue to attract increasing attention due to their biological activity and their role in the treatment of various disorders . Future research may focus on the development of novel synthesis methods and further exploration of their biological properties .
Mechanism of Action
Target of Action
The primary targets of 1’-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4’-piperidine] are currently unknown
Biochemical Pathways
Without specific information on the compound’s targets, it’s challenging to determine the exact biochemical pathways affected by 1’-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4’-piperidine] . Once the targets are identified, it will be possible to map out the biochemical pathways involved.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1’-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4’-piperidine] are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or how much of the compound reaches its targets in the body.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect how 1’-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4’-piperidine] interacts with its targets . .
properties
IUPAC Name |
tert-butyl 5-methoxy-2-oxospiro[1H-indole-3,4'-piperidine]-1'-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-17(2,3)24-16(22)20-9-7-18(8-10-20)13-11-12(23-4)5-6-14(13)19-15(18)21/h5-6,11H,7-10H2,1-4H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICAYJBMICZNBCC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)C3=C(C=CC(=C3)OC)NC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70591839 |
Source
|
Record name | tert-Butyl 5-methoxy-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-piperidine]-1'-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70591839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1'-Boc-1,2-dihydro-5-methoxy-2-oxo-spiro[3H-indole-3,4'-piperidine] | |
CAS RN |
752234-64-3 |
Source
|
Record name | tert-Butyl 5-methoxy-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-piperidine]-1'-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70591839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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